Cas no 2172612-51-8 (N'-hydroxybicyclo4.2.0octane-7-carboximidamide)

• Product Name: N'-hydroxybicyclo4.2.0octane-7-carboximidamide
• CAS No: 2172612-51-8
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• CID: 6283548
• PubChem ID: 165519193
• Update Time: 2025-07-09

N'-hydroxybicyclo4.2.0octane-7-carboximidamide Chemical and Physical Properties

Names and Identifiers

• N'-hydroxybicyclo4.2.0octane-7-carboximidamide
• N'-hydroxybicyclo[4.2.0]octane-7-carboximidamide
• 2172612-51-8
• EN300-1291154

• Inchi： 1S/C9H16N2O/c10-9(11-12)8-5-6-3-1-2-4-7(6)8/h6-8,12H,1-5H2,(H2,10,11)
• InChI Key： KETXWXVLAXBTFG-UHFFFAOYSA-N
• SMILES： O/N=C(/C1CC2CCCCC21)\N

Computed Properties

• Exact Mass: 168.126263138g/mol
• Monoisotopic Mass: 168.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.6Ų

Additional information on N'-hydroxybicyclo4.2.0octane-7-carboximidamide

N'-Hydroxybicyclo[4.2.0]octane-7-carboximidamide (CAS No. 2172612-51-8): A Comprehensive Overview

N'-Hydroxybicyclo[4.2.0]octane-7-carboximidamide, identified by the CAS registry number 2172612-51-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This bicyclic structure, characterized by its bicyclo[4.2.0]octane framework, has garnered attention due to its unique chemical properties and potential applications in drug design and development.

The carboximidamide functional group present in this compound plays a pivotal role in its reactivity and biological activity. Recent studies have highlighted the importance of such functional groups in modulating the pharmacokinetic properties of molecules, making them promising candidates for therapeutic agents. The N'-hydroxy substituent further enhances the compound's versatility, enabling it to participate in various biochemical reactions and interactions.

From a structural perspective, the bicyclo[4.2.0]octane system provides a rigid framework that can influence the compound's stability and bioavailability. This structural rigidity is particularly advantageous in drug design, as it can improve the molecule's resistance to enzymatic degradation while maintaining its potency.

Recent advancements in synthetic chemistry have made it possible to synthesize N'-hydroxybicyclo[4.2.0]octane-7-carboximidamide with greater precision and efficiency. Researchers have explored various methodologies, including ring-closing metathesis and multi-component reactions, to construct this complex bicyclic structure. These innovations not only enhance the scalability of production but also pave the way for further modifications to tailor the compound's properties for specific applications.

In terms of biological activity, N'-hydroxybicyclo[4.2.0]octane-7-carboximidamide has shown potential as an antioxidant and anti-inflammatory agent in preclinical studies. Its ability to scavenge free radicals and modulate inflammatory pathways suggests its utility in treating conditions such as neurodegenerative diseases and cardiovascular disorders.

Moreover, the compound has demonstrated selective cytotoxicity against various cancer cell lines, indicating its potential as an anticancer agent. Ongoing research is focused on understanding the molecular mechanisms underlying this activity, with particular emphasis on its interaction with key oncogenic pathways.

The carboximidamide group's ability to form hydrogen bonds and engage in π-π interactions makes it a valuable component in supramolecular chemistry and materials science. Recent studies have explored its use as a building block for self-assembling materials and molecular sensors.

In conclusion, N'-hydroxybicyclo[4.2.0]octane-7-carboximidamide (CAS No. 2172612-51-8) represents a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and biological characterization, positions it as a promising candidate for future therapeutic interventions and material innovations.